Cas no 112050-72-3 (Methanone,[7-methoxy-8-(phenylmethoxy)-1-isoquinolinyl][4-methoxy-3-(phenylmethoxy)phenyl]-)

• Product name: Methanone,[7-methoxy-8-(phenylmethoxy)-1-isoquinolinyl][4-methoxy-3-(phenylmethoxy)phenyl]-
• CAS No: 112050-72-3
• MF: C₃₂H₂₇NO₅
• MW: 505.560488939285
• CID: 1199791

Methanone,[7-methoxy-8-(phenylmethoxy)-1-isoquinolinyl][4-methoxy-3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,[7-methoxy-8-(phenylmethoxy)-1-isoquinolinyl][4-methoxy-3-(phenylmethoxy)phenyl]-
• Methanone, [7-methoxy-8-(phenylmethoxy)-1-isoquinolinyl][4-methoxy-3-(phenylmethoxy)phenyl]-

• Inchi： 1S/C32H27NO5/c1-35-26-15-14-25(19-28(26)37-20-22-9-5-3-6-10-22)31(34)30-29-24(17-18-33-30)13-16-27(36-2)32(29)38-21-23-11-7-4-8-12-23/h3-19H,20-21H2,1-2H3
• InChI Key： FEHFZEBNZRZBBK-UHFFFAOYSA-N
• SMILES： C(C1C2=C(C=CC(OC)=C2OCC2=CC=CC=C2)C=CN=1)(C1=CC=C(OC)C(OCC2=CC=CC=C2)=C1)=O

Computed Properties

• Exact Mass: 505.18901

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 694.9±55.0 °C(Predicted)
• PSA: 66.88
• pka: 1.50±0.50(Predicted)